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Compound of Interest

Compound Name: DSPE-PEG(2000)-Mannose

Cat. No.: B15546397

For researchers, scientists, and drug development professionals, the safe and effective
handling of specialized biochemicals is paramount. This guide provides essential, immediate
safety and logistical information for DSPE-PEG(2000)-Mannose, including detailed operational
and disposal plans to ensure the integrity of your research and the safety of your laboratory
personnel.

DSPE-PEG(2000)-Mannose is a PEGylated phospholipid used to enhance the delivery of
therapeutics in lipid nanoparticle (LNP) and liposome-based drug delivery systems.[1] While
instrumental in advancing research, particularly in vaccine development and targeted drug
delivery, it necessitates careful handling due to its chemical nature and particulate potential.[1]

[2]

Hazard Identification and Personal Protective Equipment
(PPE)

A Safety Data Sheet (SDS) for a similar compound indicates that DSPE-PEG-Mannose may be
harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[3] Due to its
nature as a fine powder and its use in forming nanopatrticles, it is crucial to prevent inhalation
and skin contact.[4] The following personal protective equipment is mandatory when handling
DSPE-PEG(2000)-Mannose.

Summary of Required Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Disposable nitrile gloves are

required.[4] Consider double-
Hand Protection Gloves gloving, especially when

handling powders or for

prolonged tasks.[5][6]

A long-sleeved lab coat is

mandatory.[7] For handling
Body Protection Lab Coat larger quantities of powder,

consider a low-permeability,

non-woven fabric coat.[5][8]

Tight-fitting, dustproof safety

goggles are recommended,
Eye Protection Safety Glasses/Goggles especially when working with

the powder form, to protect

against airborne particles.[5][6]

A respirator may be necessary

for activities with a high
Respiratory Protection Respirator potential for aerosol generation

that cannot be controlled by

ventilation alone.[4]

_ Liquid-resistant, fully enclosed
Foot Protection Closed-toe Shoes
shoes must be worn.[7]

Operational Plan: From Receipt to Use

A systematic approach to handling DSPE-PEG(2000)-Mannose from the moment it arrives in
the laboratory is critical to maintaining its integrity and ensuring a safe working environment.

Receiving and Storage

e Inspect Packaging: Upon receipt, visually inspect the packaging for any signs of damage or
leakage.
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Verify Compound: Confirm that the product name and specifications on the label match your
order.

Storage Conditions: Store DSPE-PEG(2000)-Mannose at -20°C in a tightly sealed container,
protected from light and moisture.[1][9]

Acclimatization: Before opening, allow the vial to warm to room temperature to prevent
condensation, which can degrade the compound.[1]

Weighing and Reconstitution

All handling of powdered DSPE-PEG(2000)-Mannose should be performed in a chemical fume
hood or another ventilated enclosure to minimize inhalation exposure.[4]

Prepare the Workspace: Cover the work surface with a disposable bench protector.[4]

Don PPE: Wear all required personal protective equipment, including double gloves, a lab
coat, and safety goggles.

Weighing: Carefully weigh the desired amount of the powdered compound. Use anti-static
weighing boats if available.

Reconstitution: DSPE-PEG(2000)-Mannose can be dissolved in organic solvents or warm
water.[9][10] For solubility in DMSO, ultrasonic and warming to 60°C may be necessary.[11]
Add the solvent slowly to the powder to avoid aerosolization.

Cleaning: After handling, decontaminate the work area using wet wiping methods.[7]

Disposal Plan

Proper disposal of DSPE-PEG(2000)-Mannose and associated waste is crucial to prevent
environmental contamination, given its high aquatic toxicity.[3]

Solid Waste

« Contaminated Materials: All solid waste, including used gloves, bench protectors, weighing
boats, and vials, should be collected in a designated, clearly labeled hazardous waste
container.
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o Spills: For spills of the dry powder, use a HEPA-filtered vacuum for cleanup.[4] Do not dry

sweep. The collected material should be disposed of as hazardous waste.

Liquid Waste

e Unused Solutions: Unused solutions of DSPE-PEG(2000)-Mannose should be collected in a
designated hazardous waste container for organic or chemical waste.

o Aqueous Waste: Do not dispose of agqueous solutions containing DSPE-PEG(2000)-

Mannose down the drain. Collect in a designated agueous hazardous waste container.

All waste must be disposed of through your institution's environmental health and safety office,

following all local, state, and federal regulations.

: _ :

Property Value Source
Molecular Weight ~2000 g/mol (Average) [2][11]
Form Powder [9][12]
Storage Temperature -20°C [1109]

Acute toxicity, Oral (Category
o 4), Acute aquatic toxicity
Hazard Classifications ) )
(Category 1), Chronic aquatic

toxicity (Category 1)

[3]

Safe Handling Workflow

The following diagram illustrates the key steps for safely handling DSPE-PEG(2000)-Mannose

in a laboratory setting.
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Safe handling workflow for DSPE-PEG(2000)-Mannose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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